2-[2-(1,2-dimethyl-1H-indol-3-yl)vinyl]-3-(3-methylphenyl)-4(3H)-quinazolinone

• IUPAC Name: 2-[(E)-2-(1,2-dimethylindol-3-yl)ethenyl]-3-(3-methylphenyl)quinazolin-4-one
• InChI: InChI=1S/C27H23N3O/c1-18-9-8-10-20(17-18)30-26(28-24-13-6-4-12-23(24)27(30)31)16-15-21-19(2)29(3)25-14-7-5-11-22(21)25/h4-17H,1-3H3/b16-15+
• InChI Key: UURYXRKPNCOERR-FOCLMDBBSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NC3=CC=CC=C3C2=O)C=CC4=C(N(C5=CC=CC=C54)C)C
• Isomeric SMILES: CC1=CC(=CC=C1)N2C(=NC3=CC=CC=C3C2=O)/C=C/C4=C(N(C5=CC=CC=C54)C)C
• Molecular Formula: C27H23N3O
• Molecular Weight: 405.5 g/mol

Description

2-[2-(1,2-dimethyl-1H-indol-3-yl)vinyl]-3-(3-methylphenyl)-4(3H)-quinazolinone, also known as DMQX, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMQX belongs to the quinazolinone class of compounds and has been shown to possess a range of interesting and useful properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

2-[2-(1,2-dimethyl-1H-indol-3-yl)vinyl]-3-(3-methylphenyl)-4(3H)-quinazolinone acts as a competitive antagonist of the AMPA subtype of glutamate receptors. It binds to the receptor in a manner that prevents the binding of glutamate, thereby blocking the excitatory effects of glutamate on the receptor. This inhibition of AMPA receptor activity has been shown to have a range of effects on neuronal function and has been implicated in a variety of neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its effects on glutamate receptor activity, this compound has been shown to modulate the activity of other neurotransmitter systems such as dopamine and serotonin. It has also been shown to have anti-inflammatory effects and to modulate the activity of immune cells such as microglia and astrocytes.

Advantages and Limitations for Lab Experiments

2-[2-(1,2-dimethyl-1H-indol-3-yl)vinyl]-3-(3-methylphenyl)-4(3H)-quinazolinone has a number of advantages as a tool for scientific research. It is a potent and selective antagonist of the AMPA subtype of glutamate receptors, making it a valuable tool for studying the role of these receptors in neurological function and disease. It also has a range of effects on other neurotransmitter systems and immune cells, making it a versatile tool for studying a variety of biological systems. However, there are also limitations to the use of this compound in lab experiments. It has a relatively short half-life, which can make it difficult to use in certain experimental setups. It also has a relatively low solubility in water, which can limit its use in certain assays.

Future Directions

There are a number of potential future directions for research involving 2-[2-(1,2-dimethyl-1H-indol-3-yl)vinyl]-3-(3-methylphenyl)-4(3H)-quinazolinone. One area of interest is the development of more potent and selective AMPA receptor antagonists based on the structure of this compound. Another area of interest is the use of this compound in animal models of neurological disorders such as epilepsy and Parkinson's disease, to better understand the role of glutamate receptor activity in these disorders. Finally, there is potential for the development of new therapeutic agents based on the structure of this compound, for the treatment of neurological and inflammatory disorders.

Scientific Research Applications

2-[2-(1,2-dimethyl-1H-indol-3-yl)vinyl]-3-(3-methylphenyl)-4(3H)-quinazolinone has been extensively studied for its applications in scientific research. One of the main areas of interest is its potential as a tool for studying the function and activity of glutamate receptors in the brain. Glutamate receptors are a type of ionotropic receptor that play a critical role in synaptic transmission and are involved in a range of neurological disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease. This compound has been shown to be a potent and selective antagonist of the AMPA subtype of glutamate receptors, making it a valuable tool for researchers studying the role of these receptors in neurological function and disease.